2-[8-[(2-ethylphenyl)thio]-3-oxo[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]-N-(3-methylphenyl)acetamide

• IUPAC Name: 6-[(4-fluorophenyl)methyl]-2-[[2-(4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methylsulfanyl]-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-one
• InChI: InChI=1S/C26H25FN4O3S/c1-16-23(28-25(34-16)18-5-9-20(33-2)10-6-18)15-35-26-29-22-11-12-31(14-21(22)24(32)30-26)13-17-3-7-19(27)8-4-17/h3-10H,11-15H2,1-2H3,(H,29,30,32)
• InChI Key: UMKRIMYWYCZDSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=C(C=C2)OC)CSC3=NC4=C(CN(CC4)CC5=CC=C(C=C5)F)C(=O)N3
• Molecular Formula: C26H25FN4O3S
• Molecular Weight: 492.6 g/mol

Description

The compound is a derivative of the [1,2,4]triazolo[4,3-a]pyrazine class. These compounds are often synthesized for their diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities.

Molecular Structure Analysis

The compound contains a [1,2,4]triazolo[4,3-a]pyrazine core, which is a hybrid nucleus made by fusion of two pharmaceutically active moieties, i.e., triazole and pyrazine. This core is a precise pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors.

Scientific Research Applications

Synthesis and Characterization

Studies often focus on synthesizing and characterizing compounds with similar structural features, including the use of precursor molecules to create a variety of heterocycles that may exhibit useful properties (Fadda et al., 2017; Lee et al., 1989). These efforts highlight the versatility of certain core structures in yielding a variety of biologically active molecules.

Antimicrobial and Antifungal Activity

Several studies have synthesized new compounds to evaluate their antimicrobial and antifungal activities, with some compounds showing potent activities against various strains of bacteria and fungi. This suggests potential applications in developing new antimicrobial agents (Hassan, 2013; Bhuiyan et al., 2006).

Anticancer Activity

Research into the anticancer properties of related compounds has shown that some derivatives can induce growth inhibition and apoptosis in cancer cells, pointing to the potential for developing new anticancer therapies (Sunil et al., 2010).

Antioxidant Properties

The antioxidant activities of certain compounds have been investigated, demonstrating the potential for these molecules to protect against oxidative stress, which is relevant in many diseases and aging processes (Sunil et al., 2010).

Insecticidal Effects

Some studies have focused on the insecticidal properties of synthesized compounds against pests like the cotton leafworm, highlighting the potential for developing new pesticides (Fadda et al., 2017).

Future Directions

Given the pharmacological potential of [1,2,4]triazolo[4,3-a]pyrazine derivatives, this compound could be a subject of future research in drug design and discovery. Further studies could focus on its synthesis, biological activity, mechanism of action, and safety profile.

Mechanism of Action

Target of action

Compounds containing the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine scaffold, such as “2-[8-[(2-ethylphenyl)thio]-3-oxo[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]-N-(3-methylphenyl)acetamide”, have been studied for their diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors (carbonic anhydrase inhibitors, cholinesterase inhibitors, alkaline phosphatase inhibitors, anti-lipase activity, and aromatase inhibitors) and antitubercular agents .

Mode of action

The mode of action of these compounds is likely related to their ability to interact with different target receptors due to their hydrogen bond accepting and donating characteristics .

Biochemical pathways

The affected pathways would depend on the specific targets of the compounds. For example, if the compound is an enzyme inhibitor, it could affect the biochemical pathway that the enzyme is involved in .

Pharmacokinetics

The ADME properties of these compounds would depend on their specific chemical structures. In silico pharmacokinetic and molecular modeling studies have been used to predict these properties .

Result of action

The molecular and cellular effects of the compounds’ action would depend on their specific targets and mode of action. For example, if the compound is an anticancer agent, it could induce apoptosis in cancer cells .

Action environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compounds’ action, efficacy, and stability .